![molecular formula C17H11Cl6N3O B1624391 2-(4-Ethoxy-1-naphthyl)-4,6-bis-(trichloromethyl)-1,3,5-triazine CAS No. 69432-41-3](/img/structure/B1624391.png)
2-(4-Ethoxy-1-naphthyl)-4,6-bis-(trichloromethyl)-1,3,5-triazine
Overview
Description
2-(4-Ethoxy-1-naphthyl)-4,6-bis-(trichloromethyl)-1,3,5-triazine, commonly known as Etn, is a triazine-based compound that has gained significant attention in the scientific community due to its potential applications in various fields. Etn is a white crystalline powder that is soluble in organic solvents and has a molecular weight of 434.64 g/mol.
Mechanism of Action
The mechanism of action of Etn is not fully understood, but it is believed to involve the inhibition of key enzymes and proteins involved in various biological processes. Etn has been shown to inhibit the activity of DNA topoisomerase II, an enzyme involved in DNA replication and repair. Additionally, Etn has been shown to inhibit the activity of the proteasome, a protein complex involved in the degradation of damaged or misfolded proteins.
Biochemical and Physiological Effects:
Etn has been shown to have a wide range of biochemical and physiological effects, depending on the concentration and duration of exposure. In vitro studies have shown that Etn can induce apoptosis, or programmed cell death, in various cancer cell lines. Etn has also been shown to inhibit the growth of bacteria and viruses, suggesting potential applications as an antimicrobial agent. In vivo studies have shown that Etn can induce liver damage and alter the levels of various liver enzymes, indicating potential toxicity at high doses.
Advantages and Limitations for Lab Experiments
One of the main advantages of Etn is its ease of synthesis and high purity. Etn is also relatively stable under normal laboratory conditions, making it a convenient compound for research purposes. However, Etn has been shown to exhibit potential toxicity at high doses, which may limit its use in certain experiments. Additionally, the mechanism of action of Etn is not fully understood, which may complicate the interpretation of experimental results.
Future Directions
For research on Etn include the development of Etn-based materials, investigation of its potential use as an antimicrobial agent, and further studies on its mechanism of action.
Scientific Research Applications
Etn has been extensively studied for its potential applications in various fields, including agriculture, medicine, and materials science. In agriculture, Etn has been shown to possess herbicidal activity against a wide range of weeds. In medicine, Etn has been investigated for its potential as an antitumor agent, as well as its ability to inhibit the growth of bacteria and viruses. In materials science, Etn has been utilized as a building block for the synthesis of novel materials with unique properties.
properties
IUPAC Name |
2-(4-ethoxynaphthalen-1-yl)-4,6-bis(trichloromethyl)-1,3,5-triazine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H11Cl6N3O/c1-2-27-12-8-7-11(9-5-3-4-6-10(9)12)13-24-14(16(18,19)20)26-15(25-13)17(21,22)23/h3-8H,2H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NLNVSTLNDJGLTL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C2=CC=CC=C21)C3=NC(=NC(=N3)C(Cl)(Cl)Cl)C(Cl)(Cl)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H11Cl6N3O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40219593 | |
Record name | 2-(4-Ethoxy-1-naphthyl)-4,6-bis-(trichloromethyl)-1,3,5-triazine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40219593 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
486.0 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
69432-41-3 | |
Record name | 2-(4-Ethoxy-1-naphthalenyl)-4,6-bis(trichloromethyl)-1,3,5-triazine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=69432-41-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-(4-Ethoxy-1-naphthyl)-4,6-bis-(trichloromethyl)-1,3,5-triazine | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0069432413 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 2-(4-Ethoxy-1-naphthyl)-4,6-bis-(trichloromethyl)-1,3,5-triazine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40219593 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-(4-ethoxy-1-naphthyl)-4,6-bis-(trichloromethyl)-1,3,5-triazine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.067.254 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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